Cas no 1781824-30-3 (2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid
• CAS No: 1781824-30-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD28641081
• CID: 5152418
• PubChem ID: 22713724
• Update Time: 2025-05-19

2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid

• MDL： MFCD28641081
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-5-4-8(6-9)7-10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： LDBFBCYPFDOYEV-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCC(NC(OC(C)(C)C)=O)C1

Additional information on 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid

Comprehensive Guide to 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid (CAS No. 1781824-30-3)

2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid (CAS No. 1781824-30-3) is a specialized carboxylic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a cyclopentyl backbone modified with a tert-butoxycarbonyl (Boc) protected amino group, making it a valuable intermediate for peptide synthesis and drug development. Researchers and chemists frequently seek this compound for its role in protecting group chemistry and its utility in constructing complex molecular architectures.

The Boc-protected amino acid structure of 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid ensures stability under various reaction conditions, which is critical for multi-step synthetic processes. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other pharmacologically relevant scaffolds. This versatility has made it a sought-after building block in medicinal chemistry, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for custom synthetic intermediates like 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. The compound's unique structural features align well with current trends in small molecule drug development, where researchers are exploring cyclopentane-based scaffolds for improved metabolic stability and target selectivity.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid typically involves stereoselective cyclopentane functionalization, followed by Boc-protection of the amino group. This process highlights the compound's relevance in modern asymmetric synthesis methodologies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and structural integrity of this intermediate, ensuring it meets the stringent requirements of pharmaceutical applications.

From a commercial perspective, 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid occupies a niche but growing segment in the fine chemicals market. Suppliers specializing in pharmaceutical intermediates have reported increased inquiries about this compound, particularly from research institutions engaged in neurological drug discovery and peptidomimetic development. The compound's stability and solubility profile make it particularly attractive for these applications.

Storage and handling of 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid require standard laboratory precautions for amino acid derivatives. The compound is typically supplied as a white to off-white crystalline powder and should be stored in a cool, dry environment, protected from moisture. While not classified as hazardous, proper laboratory safety protocols should always be followed when working with this chemical intermediate.

The future outlook for 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. As the pharmaceutical industry continues to explore novel cyclopentane-based therapeutics, the demand for this specialized building block is expected to grow. Researchers are particularly interested in its potential for creating constrained peptide analogs with enhanced biological activity and stability.

For synthetic chemists and pharmaceutical researchers, understanding the properties and applications of 2-(3-{(tert-butoxy)carbonylamino}cyclopentyl)acetic acid is becoming increasingly important. The compound represents an excellent example of how protected amino acid derivatives continue to play a vital role in modern drug discovery, combining synthetic accessibility with structural features that can be tailored for specific biological targets.